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Compound of Interest

Compound Name: Triamcinolone Acetonide-D6

Cat. No.: B602564 Get Quote

For researchers, scientists, and drug development professionals, Triamcinolone Acetonide-
D6 serves as a critical tool for bioanalytical studies. This deuterated analog of the synthetic

corticosteroid, Triamcinolone Acetonide, is primarily utilized as an internal standard in

quantitative analyses, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS),

to ensure the accuracy and precision of analytical results.

This technical guide provides an in-depth overview of Triamcinolone Acetonide-D6, including

its suppliers, technical specifications, and a representative experimental protocol for its use.

Suppliers and Procurement
While direct pricing for Triamcinolone Acetonide-D6 is typically provided upon request, a

number of reputable chemical suppliers offer this stable isotope-labeled compound.

Researchers are advised to contact these suppliers directly to obtain a quote, for which the

product number and CAS number will be essential.

Table 1: Prominent Suppliers of Triamcinolone Acetonide-D6
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Supplier Product Number(s) CAS Number
Additional
Information

SynZeal SZ-T026006 352431-33-5

Supplied with a

detailed Certificate of

Analysis.[1]

ESS Chem Co. ESS0192 352431-33-5
Purity reported as

99.1% by HPLC.[2]

LGC Standards CDN-D-6203 352431-33-5

Available in various

pack sizes (e.g., 0.005

g, 0.01 g).[3]

MedChemExpress HY-11319S 352431-33-5

States the compound

can be used as a

tracer or internal

standard.[4]

Acanthus Research TCN-16-002
352431-33-5

(unlabeled)

Available in 100mg

catalog size, with

custom sizes

available.[5]

Technical Specifications
The technical specifications for Triamcinolone Acetonide-D6 are consistently reported across

various suppliers, with minor variations in purity. A Certificate of Analysis (CoA) should always

be requested from the supplier for detailed, lot-specific information.

Table 2: General Technical Specifications for Triamcinolone Acetonide-D6
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Parameter Specification

Chemical Formula C₂₄H₂₅D₆FO₆

Molecular Weight ~440.50 g/mol

Appearance White to off-white solid

Purity (by HPLC) ≥98%

Isotopic Purity ≥99 atom % D

Storage
4°C, protect from light. For solutions: -80°C for 6

months; -20°C for 1 month.[4]

Mechanism of Action: Glucocorticoid Receptor
Signaling
Triamcinolone Acetonide, the parent compound of Triamcinolone Acetonide-D6, exerts its

anti-inflammatory effects by acting as a glucocorticoid receptor (GR) agonist.[6][7] The

deuterated form is expected to follow the same biological pathways. Upon entering the cell, the

corticosteroid binds to the cytosolic GR, which is part of a multiprotein complex. This binding

event triggers a conformational change, leading to the dissociation of chaperone proteins and

the translocation of the activated GR into the nucleus.[8] In the nucleus, the GR dimerizes and

binds to specific DNA sequences known as glucocorticoid response elements (GREs), thereby

modulating the transcription of target genes involved in inflammation and immune responses.

[8]
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Glucocorticoid Receptor Signaling Pathway

Experimental Protocol: Quantification of a
Corticosteroid in Plasma using LC-MS/MS with
Triamcinolone Acetonide-D6 as an Internal Standard
This protocol provides a general methodology for the quantification of a target corticosteroid in

a biological matrix. It is essential to optimize the parameters for the specific analyte and

instrumentation.

1. Materials and Reagents

Target corticosteroid analytical standard

Triamcinolone Acetonide-D6 (Internal Standard, IS)

LC-MS grade methanol, acetonitrile, water, and formic acid

Human plasma (or other relevant biological matrix)

Solid Phase Extraction (SPE) cartridges or protein precipitation reagents

2. Preparation of Stock and Working Solutions

Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve the target corticosteroid in

methanol.

IS Stock Solution (1 mg/mL): Accurately weigh and dissolve Triamcinolone Acetonide-D6
in methanol.

Working Solutions: Prepare serial dilutions of the analyte stock solution in methanol to create

calibration standards. Prepare a working solution of the IS at a concentration that provides

an appropriate response in the LC-MS/MS system.

3. Sample Preparation
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To 100 µL of plasma sample, calibrator, or quality control sample, add a fixed volume (e.g.,

10 µL) of the IS working solution.

Vortex mix for 30 seconds.

Perform protein precipitation by adding a precipitating agent (e.g., 300 µL of acetonitrile).

Vortex and centrifuge.

Alternatively, for cleaner samples, perform Solid Phase Extraction (SPE).

Transfer the supernatant or the eluted sample to a clean tube and evaporate to dryness

under a gentle stream of nitrogen.

Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Analysis

Liquid Chromatography (LC): Use a C18 column or equivalent. Develop a gradient elution

method using mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1%

formic acid to achieve chromatographic separation of the analyte and IS.

Mass Spectrometry (MS): Operate the mass spectrometer in positive electrospray ionization

(ESI) mode. Optimize the MS parameters, including the precursor and product ion transitions

(Multiple Reaction Monitoring - MRM) for both the analyte and the IS.

5. Data Analysis

Integrate the peak areas of the analyte and the IS.

Calculate the peak area ratio (Analyte Peak Area / IS Peak Area).

Construct a calibration curve by plotting the peak area ratio versus the concentration of the

calibration standards.

Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios on the calibration curve.
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Workflow for Quantitative Analysis using an Internal
Standard
The use of an internal standard is a fundamental technique in analytical chemistry to improve

the accuracy and precision of quantitative measurements.[9][10] It corrects for variations that

can occur during sample preparation and analysis.[11][12]
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Internal Standard Quantitative Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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